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Compound of Interest

Compound Name: UGH2

Cat. No.: B176706

Audience: Researchers, scientists, and drug development professionals. Abstract: This
document provides a comprehensive overview of the chemical and physical properties of 1,4-
Bis(triphenylsilyl)benzene, commonly known as UGH-2. UGH-2 is an organosilicon compound
primarily utilized in the field of organic electronics as a host material for phosphorescent
organic light-emitting diodes (PhOLEDSs). This guide details its chemical structure, key
guantitative data, and its functional role in device architectures.

Chemical Structure and Identity

UGH-2, systematically named 1,4-Bis(triphenylsilyl)lbenzene, is a key material in organic
electronics.[1][2] Its chemical structure consists of a central benzene ring substituted at the 1
and 4 positions with triphenylsilyl groups.

e Chemical Name: 1,4-Bis(triphenylsilyl)benzene[1][2]

e Synonyms: UGH2, 1,4-Phenylenebis(triphenylsilane)[1]
e Chemical Formula: C42H34Siz[1][2]

« CAS Numbers: 40491-34-7, 18856-08-1[1][3]

Physicochemical Properties

UGH-2 is characterized by a wide energy gap and a high triplet energy, making it an effective
host material for blue-emitting dopants in OLEDs.[1] Its deep Highest Occupied Molecular
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Orbital (HOMO) energy level also allows it to function as an electron-transport and hole-

blocking layer.[1][4]

. E

Property Value Unit Notes
Molecular Weight 594.89 g/mol [1112]
Energy Gap 4.4 eV [1]
Triplet Energy (ET) 3.5 eV [1]
HOMO Energy Level 7.2 eV [1]
LUMO Energy Level 2.8 eV [1]
_ In Dichloromethane
Absorption (Amax) 265 nm
(DCM)[1]
In Dichloromethane
Fluorescence (Aem) 298 nm
(DCM)[1]
Glass Transition
<100 °C [4]
Temp. (TQ)
Melting Point (TGA) 358.61 °C At 5% weight loss[1]

Appearance

White powder/crystals

[1]

Role in Organic Electronics

UGH-2's properties are leveraged in the fabrication of high-efficiency PhOLEDs. Its primary

functions within a device are multifaceted, contributing to overall performance and stability.
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Caption: Logical relationship between the properties and functions of UGH-2.

Experimental Protocols & Device Integration

While specific experimental protocols vary between research applications, a general
methodology for fabricating an OLED device incorporating UGH-2 can be outlined. The
following workflow is based on a device structure reported in the literature.[1]

Device Fabrication Workflow

o Substrate Preparation: Indium tin oxide (ITO) coated glass substrates are sequentially
cleaned via ultrasonication in deionized water, acetone, and isopropanol. The substrates are
then treated with UV-ozone to improve the work function.

e Hole Injection Layer (HIL) Deposition: A thin layer of Molybdenum trioxide (MoO3) is
thermally evaporated onto the ITO substrate.

e Hole Transport Layer (HTL) Deposition: N,N'-Di(1-naphthyl)-N,N'-diphenyl-(1,1'-
biphenyl)-4,4'-diamine (NPB) is deposited via thermal evaporation.
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Emissive Layer (EML) Deposition: UGH-2 is used as a host material, co-evaporated with a
phosphorescent dopant (e.g., Flrpic). The concentration of the dopant is precisely controlled.

Electron Transport Layer (ETL) Deposition: A material such as 2,2',2"-(1,3,5-Benzinetriyl)-
tris(1-phenyl-1-H-benzimidazole) (TPBi) or UGH-2 itself can be used as the ETL.

Electron Injection Layer (EIL) Deposition: A thin layer of Lithium Fluoride (LiF) is deposited to
facilitate electron injection.

Cathode Deposition: An Aluminum (Al) cathode is deposited via thermal evaporation to
complete the device.
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OLED Device Structure
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Caption: Example OLED device architecture incorporating UGH-2.
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Isomers and Related Compounds

An isomer of UGH-2, 1,3-Bis(triphenylsilyl)benzene (UGH-3), also finds use in organic
electronics.[4] While sharing the same chemical formula and molecular weight, the substitution
pattern (meta- vs. para-) results in different physical properties, such as a lower triplet energy
(3.1 eV) and a lower glass transition temperature (46 °C).[4] This highlights the importance of
isomeric purity for consistent device performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to 1,4-
Bis(triphenylsilyl)benzene (UGH-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176706#what-is-the-chemical-structure-of-ugh?2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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